Cas no 596-27-0 (o-Cresolphthalein)

• Product name: o-Cresolphthalein
• CAS No: 596-27-0
• MF: C₂₂H₁₈O₄
• MW: 346.375926494598
• MDL: MFCD00005912
• CID: 38653
• PubChem ID: 24893078

o-Cresolphthalein Chemical and Physical Properties

Names and Identifiers

• o-Cresolphthalein
• 3,3-bis(4-hydroxy-3-methylphenyl)-(3H)-Isobenzofuranone
• 3,3-bis(4-hydroxy-3-methylphenyl)-1(3h)-isobenzofuranon
• 3,3-Bis(4-hydroxy-3-methylphenyl)-1-(3H)-iso-benzofuranone
• 3’,3’’-dimethyl-phenolphthalei
• cresolphthalein
• Di-o-Cresolphthalide
• o-Cresolphalein
• 3,3-bis(4-hydroxy-3-methylphenyl)-2-benzofuran-1-one
• O-CRESOLPHTHALEIN, INDICATOR
• 3,3′-DiMethylphenolphthalein
• 3,3-Bis(4-hydroxy-3Methylphenyl)-1-(3H)-isobenzofuranone
• IND
• o-Cresolphthalein-indicator grade
• 3,3-Bis(4-hydroxy-3-methylphenyl)-1(3H)-isobenzofuranone
• Drynaria Rhizome Extract
• 3,3'-Dimethylphenolphthalein
• 3',3''-Dimethylphenolphthalein
• 1(3H)-Isobenzofuranone, 3,3-bis(4-hydroxy-3-methylphenyl)-
• 3,3-Bis(4-hydroxy-3-methylphenyl)isobenzofuran-1(3H)-one
• Phenolphthalein, 3',3''-dimethyl-
• 3,3-Bis(4-hydroxy-m-tolyl)phthalide
• ORTHO-CRESOLPHTHALEIN
• XOU2D9049G
• 3,3-bis(4-hydroxy-3-methylphe
• 3,3-Bis(4-hydroxy-3-methylphenyl)isobenzofuran-1-one
• MFCD00005912
• AO/854
• 3,3-Bis(4-hydroxy-3-methylphenyl)-2-benzofuran-1(3H)-one #
• AO/854/43447428
• D89241
• Q15634165
• UNII-XOU2D9049G
• 5-18-04-00193 (Beilstein Handbook Reference)
• SMR000132537
• J-610030
• CPBJMKMKNCRKQB-UHFFFAOYSA-N
• 596-27-0
• AS-14836
• EINECS 209-881-8
• AKOS015903192
• o-Cresolphthalein (0.04% in ca. 95% Ethanol) [for pH Determination]
• 3,3-bis(4-hydroxy-3-methyl-phenyl)isobenzofuran-1-one
• NCGC00245929-01
• NS00019909
• BRN 0310554
• FT-0632480
• o-Cresolphthalein, indicator grade
• SCHEMBL404777
• O-CRESOLPHTHALEIN [MI]
• EU-0098536
• A832391
• GTPL13024
• CHEMBL1443546
• InChI=1/C22H18O4/c1-13-11-15(7-9-19(13)23)22(16-8-10-20(24)14(2)12-16)18-6-4-3-5-17(18)21(25)26-22/h3-12,23-24H,1-2H
• DTXSID9060491
• CRESOLPHTHALEIN, O-
• W-105311
• MLS000522129
• Analytical Reagent, in alkali
• 3,3-Bis(4-hydroxy-3-methylphenyl)-2-benzofuran-1(3H)-one
• STL453800
• DB-053429
• FC30578
• 3',3''Dimethylphenolphthalein
• 1(3H)Isobenzofuranone, 3,3bis(4hydroxy3methylphenyl)
• DTXCID2042644
• Phenolphthalein, 3',3''dimethyl
• 3,3Bis(4hydroxy3methylphenyl)1(3H)isobenzofuranone
• 3,3Bis(4hydroxymtolyl)phthalide

• MDL： MFCD00005912
• Inchi： 1S/C22H18O4/c1-13-11-15(7-9-19(13)23)22(16-8-10-20(24)14(2)12-16)18-6-4-3-5-17(18)21(25)26-22/h3-12,23-24H,1-2H3
• InChI Key： CPBJMKMKNCRKQB-UHFFFAOYSA-N
• SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=C2C1(C1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])O[H])C1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])O[H])=O
• BRN： 0310554

Computed Properties

• Exact Mass: 346.12100
• Monoisotopic Mass: 346.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 4.5
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Not available
• Density: 1.1425 (rough estimate)
• Melting Point: 223-225 ºC
• Boiling Point: 401.12°C (rough estimate)
• Flash Point: 198.8±23.6 °C
• Refractive Index: 1.4400 (estimate)
• Solubility: Solubility Slightly soluble in water; soluble in ethanol
• Water Partition Coefficient: Slightly soluble
• PSA: 66.76000
• LogP: 4.17690
• λmax: 566nm, 381nm
• pka: 9.40(at 25℃)
• PH: 8.2 (colorless) - 9.8 (violet/red)
• Merck: 2576
• Solubility: Not available

o-Cresolphthalein Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：1170
• WGK Germany：3
• Hazard Category Code： R40
• Safety Instruction： S36/37
• RTECS：SM8390000
• Hazardous Material Identification：
• Safety Term：S36/37
• TSCA：Yes
• Risk Phrases：R40
• Storage Condition：Store at room temperature

o-Cresolphthalein Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on o-Cresolphthalein

Properties and Applications of o-Cresolphthalein (CAS No. 596-27-0)

o-Cresolphthalein, with the chemical formula C₁₈H₁₄O₄, is a prominent compound in the field of analytical chemistry and material science. This phthalein derivative is renowned for its unique spectroscopic properties and versatile applications, making it a subject of extensive research and industrial interest. The compound's molecular structure, featuring a hydroxyl group and a cresol moiety, contributes to its distinct chemical behavior and reactivity.

The CAS number 596-27-0 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature. o-Cresolphthalein is primarily recognized for its use as an indicator in pH measurements, particularly in the range of 7.2 to 9.2. Its vibrant color transition from colorless to pink under alkaline conditions makes it a preferred choice in laboratory settings. However, recent studies have expanded the understanding of its potential beyond traditional pH indicators.

Recent advancements in chemical biology have highlighted the role of o-Cresolphthalein in bioimaging applications. Researchers have discovered that this compound can be utilized as a fluorescent probe for cellular studies due to its ability to emit light upon binding with specific biological molecules. This property has opened new avenues in the development of diagnostic tools and drug delivery systems. The compound's fluorescence characteristics, including high quantum yield and tunable emission wavelengths, make it an attractive candidate for Förster resonance energy transfer (FRET) assays.

In the realm of material science, o-Cresolphthalein has been explored for its potential in creating functional materials. Its ability to form coordination complexes with metal ions has led to the development of novel catalysts and sensors. For instance, studies have demonstrated its efficacy in detecting trace metal ions such as copper and zinc through colorimetric changes. These findings underscore the compound's versatility and highlight its significance in environmental monitoring and industrial processes.

The synthesis of o-Cresolphthalein involves multi-step organic reactions, typically starting from cresol derivatives. The process requires precise control over reaction conditions to ensure high yield and purity. Advances in green chemistry have prompted researchers to investigate more sustainable synthetic routes, incorporating renewable feedstocks and minimizing waste generation. Such efforts align with global initiatives aimed at promoting environmentally responsible chemical manufacturing.

Another area where o-Cresolphthalein has garnered attention is in the field of optoelectronics. Its photophysical properties have been leveraged in the design of organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to absorb and emit light efficiently makes it suitable for use in display technologies and solar energy conversion systems. Ongoing research aims to optimize its performance by modifying its molecular structure to enhance light absorption and stability.

The pharmaceutical industry has also shown interest in o-Cresolphthalein due to its potential biological activity. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties. While further research is needed to fully elucidate these effects, the findings are promising for the development of novel therapeutic agents. The compound's scaffold can be modified to explore various pharmacological targets, offering a rich ground for medicinal chemistry investigations.

From an educational perspective, o-Cresolphthalein serves as an excellent model compound for teaching fundamental concepts in chemistry. Its clear-cut properties and well-documented applications provide students with practical insights into spectroscopy, coordination chemistry, and material science. Incorporating case studies involving o-Cresolphthalein into curricula can enhance learning outcomes by demonstrating real-world applications of theoretical principles.

The future prospects of o-Cresolphthalein are vast, driven by ongoing research efforts across multiple disciplines. As new methodologies emerge, the compound's potential is likely to expand further, leading to innovative solutions in science and technology. Collaborative initiatives between academia and industry will be crucial in translating laboratory discoveries into practical applications that benefit society.